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Compound of Interest

Compound Name: 4-(Allyloxy)benzoic acid

Cat. No.: B188931

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Allyloxy)benzoic acid, a
versatile organic compound with applications in materials science and potential as a building
block in medicinal chemistry. This document details its chemical and physical properties,
provides a detailed synthesis protocol, and outlines its known applications and safety

information.

Core Properties and Identification

4-(Allyloxy)benzoic acid, also known as 4-(2-propen-1-yloxy)benzoic acid, is an aromatic
carboxylic acid characterized by an allyl ether substituent.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b188931?utm_src=pdf-interest
https://www.benchchem.com/product/b188931?utm_src=pdf-body
https://www.benchchem.com/product/b188931?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 27914-60-9 [11[2]
Molecular Formula C10H1003 [1]
Molecular Weight 178.18 g/mol [1]

Melting Point 163-166 °C

Boiling Point Data not available

White to off-white crystalline

Appearance
powder
Data not available for specific
solvents. Generally, benzoic
acid and its derivatives are
N slightly soluble in water and
Solubility

more soluble in organic
solvents like ethanol,
methanol, and

dichloromethane.[3]

Synthesis of 4-(Allyloxy)benzoic Acid

The synthesis of 4-(Allyloxy)benzoic acid is typically achieved through a Williamson ether
synthesis. This reaction involves the deprotonation of a phenol followed by the nucleophilic
substitution of an alkyl halide. In this case, 4-hydroxybenzoic acid is reacted with allyl bromide
in the presence of a base.[4][5]

Synthesis Workflow
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Reactants

[ 4-Hydroxybenzoic Acid j Allyl Bromide [ Base (e.g., K2CO3) j

Reaction

Reaction in DMF at 60°C

Work-up

Filtration

Acidification

Extraction

Purififation

Crystallization

Product

4-(Allyloxy)benzoic Acid
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4-Hydroxybenzoic Acid
(Ar-OH)

Step 1

Y

Deprotonation
(with K2CO3)

Phenoxide Intermediate
(Ar-O7)

Allyl Bromide
(CH2=CHCH_:2Br)

Step 2

SN2 Attack

4-(Allyloxy)benzoic Acid
(Ar-O-CH2CH=CH2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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